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Compound of Interest

1-(5-Bromo-2-
Compound Name:
methoxyphenyl)adamantane

Cat. No.: B139514

An In-Depth Technical Guide to 1-(5-Bromo-2-methoxyphenyl)adamantane

This technical guide provides a comprehensive overview of 1-(5-Bromo-2-
methoxyphenyl)adamantane, a key intermediate in pharmaceutical synthesis. It is intended
for researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Chemical Identifiers and Properties

1-(5-Bromo-2-methoxyphenyl)adamantane is a substituted aromatic compound featuring an
adamantane cage. Its unique structure makes it a valuable building block in organic synthesis.

Identifiers

The compound is registered and indexed under several international chemical identifiers.
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Identifier Value

CAS Number 104224-63-7[1][2][3][4]

PubChem CID 3285024[5]
INChl=1S/C17H21BrO/c1-19-16-3-2-14(18)7-

InChl 15(16)17-8-11-4-12(9-17)6-13(5-11)10-17/h2-
3,7,11-13H,4-6,8-10H2,1H3[3][5]

InChlKey QQAMHHZQONQBFZ-UHFFFAOYSA-N[3][5]

Canonical SMILES

COC1=C(C=C(C=C1)Br)C23CC4CC(C2)CC(C4
)C3[3]

Synonyms

2-(Adamantan-1-yl)-4-bromoanisole, 2-
(Adamantan-1-yl)-4-bromo-1-methoxybenzene,

Adapalene Impurity J[1][3]

Physicochemical Properties

The physical and chemical properties of the compound are summarized below.

Property

Value

Molecular Formula

C17H21BrO[2][3]

Molecular Weight 321.25 g/mol [3][6]
White solid or white to light yellow crystalline
Appearance
powder[3][7]
Melting Point 139-141 °C[3][7]
Boiling Point 402.5 £ 38.0 °C (Predicted)[3][7]
Density 1.346 + 0.06 g/cm3 (Predicted)[3][6]
- Slightly soluble in Chloroform and Ethyl
Solubility
Acetate[3]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/products/54-OR3508/1-5-bromo-2-methoxyphenyladamantane/
https://www.scbt.com/p/1-5-bromo-2-methoxyphenyl-adamantane-104224-63-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/ph000844
https://pubchem.ncbi.nlm.nih.gov/compound/1-_5-Bromo-2-methoxyphenyl_adamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_5-Bromo-2-methoxyphenyl_adamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-_5-Bromo-2-methoxyphenyl_adamantane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://cymitquimica.com/products/54-OR3508/1-5-bromo-2-methoxyphenyladamantane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.scbt.com/p/1-5-bromo-2-methoxyphenyl-adamantane-104224-63-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
http://www.ichemical.com/products/104224-63-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.maxmedchem.com/1-5-bromo-2-methoxy-phenyl-adamantane-104224-63-7-c17h21bro.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.maxmedchem.com/1-5-bromo-2-methoxy-phenyl-adamantane-104224-63-7-c17h21bro.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.maxmedchem.com/1-5-bromo-2-methoxy-phenyl-adamantane-104224-63-7-c17h21bro.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
http://www.ichemical.com/products/104224-63-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Role in Pharmaceutical Synthesis

1-(5-Bromo-2-methoxyphenyl)adamantane is primarily recognized for its role as a critical

intermediate in the synthesis of Adapalene.[3][8] Adapalene is a third-generation topical retinoid
used in the treatment of acne. The adamantane moiety provides lipophilicity, which is crucial for
the pharmacological profile of the final active pharmaceutical ingredient. The compound is also

classified as an impurity of Adapalene.[3][7]
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Figure 1. Logical workflow illustrating the role of 1-(5-Bromo-2-methoxyphenyl)adamantane
as a key intermediate in the patented synthesis pathway of Adapalene.[8]
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Experimental Protocols

Detailed experimental procedures are essential for the replication of synthetic processes. The
following section outlines a common laboratory-scale synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane.

Synthesis via Williamson Ether Synthesis

This protocol details the methylation of 2-(1-adamantyl)-4-bromophenol to yield the target
compound.[3][9]

Materials:

e 2-(1-adamantyl)-4-bromophenol (0.5 g; 1.62 mmol)

e Anhydrous N,N-dimethylformamide (DMF) (5 ml)

e Anhydrous potassium carbonate (K2COs) (0.335 g; 2.42 mmol)
e lodomethane (CHsl) (1 ml)

« Distilled water

o Ethyl acetate

e Anhydrous magnesium sulfate (MgSQOa)

 Silica gel

Procedure:

o A stirred mixture of 2-(1-adamantyl)-4-bromophenol and anhydrous potassium carbonate is
prepared in anhydrous N,N-dimethylformamide.

e lodomethane is added to the reaction mixture.
e The mixture is stirred at room temperature for 2 hours.

e Upon reaction completion, the mixture is diluted with 100 ml of distilled water.
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The aqueous layer is extracted with 100 ml of ethyl acetate.

The organic layers are combined and dried with anhydrous magnesium sulfate.

The desiccant is removed by filtration.

The filtrate is passed through a silica gel column for impurity removal.

The final filtrate is concentrated under reduced pressure to yield the product.

Expected Yield: 0.49 g (94%) of 1-(5-bromo-2-methoxyphenyl)adamantane as a light yellow-
green solid.[3][9]
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Figure 2. Experimental workflow for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane via Williamson ether synthesis.[3][9]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound is associated with the following hazard statements:

e H302: Harmful if swallowed[3]
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e H315: Causes skin irritation[3]
e H319: Causes serious eye irritation[3]
o H335: May cause respiratory irritation[3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated fume hood. Store in a dry, well-sealed container at room temperature.|[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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